Cas no 4493-18-9 (Penicillin DF)

• Product Name: Penicillin DF
• CAS No: 4493-18-9
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 1516559
• PubChem ID: 107556
• Update Time: 2025-10-20

Penicillin DF Chemical and Physical Properties

Names and Identifiers

• (2S,5R,6R)-6-(hexanoylamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 6α-[(1-Oxohexyl)amino]penicillanic acid
• 6-(hexanoylamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Penicillin DF
• 2891Q2PTF9
• (2S,5R,6R)-6-(HEXANOYLAMINO)-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3,3-DIMETHYL-7-OXO-6-((1-OXOHEXYL)AMINO)-, (2S,5R,6R)-
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-6-hexanamido-7-oxo-
• 4-27-00-05859 (Beilstein Handbook Reference)
• Q27254294
• BRN 0039499
• 3,3-Dimethyl-6-hexanamido-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• Hexanoylpenicillin
• BENZATHINE BENZYLPENICILLIN IMPURITY I [EP IMPURITY]
• BENZYLPENICILLIN POTASSIUM IMPURITY H [EP IMPURITY]
• DTXSID80196339
• Amylpenicillin
• 4493-18-9
• BENZYLPENICILLIN (BENZATHINE) TETRAHYDRATE IMPURITY I [EP IMPURITY]
• AMYLPENICILLIN [MI]
• (2S,5R,6R)-6-HEXANAMIDO-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO[3.2.0]HEPTANE-2-CARBOXYLIC ACID
• BENZYLPENICILLIN SODIUM IMPURITY H [EP IMPURITY]
• DIHYDRO-PENICILLIN F
• Dihydropenicillin F
• (2S,5R,6R)-6-HEXANAMIDO-3,3-DIMETHYL-7-OXO-4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID
• UNII-2891Q2PTF9

• Inchi： 1S/C14H22N2O4S/c1-4-5-6-7-8(17)15-9-11(18)16-10(13(19)20)14(2,3)21-12(9)16/h9-10,12H,4-7H2,1-3H3,(H,15,17)(H,19,20)
• InChI Key： ACAZKHULUUVWCY-UHFFFAOYSA-N
• SMILES： CCCCCC(NC1C(=O)N2C1SC(C2C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 314.13016
• Monoisotopic Mass: 314.130028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.3
• Boiling Point: 593.1°C at 760 mmHg
• Flash Point: 312.5°C
• Refractive Index: 1.579
• PSA: 86.71

Penicillin DF Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Penicillin DF

Penicillin DF: A Comprehensive Overview

Penicillin DF, also known as phenoxymethylpenicillin, is a widely used antibiotic belonging to the penicillin class. With the CAS number 4493-18-9, this compound has been a cornerstone in the treatment of bacterial infections for decades. Its effectiveness against a broad spectrum of pathogens has made it a staple in both clinical and pharmaceutical settings. Recent advancements in microbiology and pharmacology have further highlighted its role in combating antibiotic resistance, a pressing global health issue.

The chemical structure of Penicillin DF is characterized by a beta-lactam ring, which is responsible for its bactericidal activity. This unique structure targets penicillin-binding proteins (PBPs) in bacterial cell walls, leading to cell lysis and death. Studies have shown that Penicillin DF exhibits potent activity against gram-positive bacteria, including Streptococcus and Staphylococcus species. Its efficacy against gram-negative bacteria is more limited, though it remains effective against certain strains such as Neisseria gonorrhoeae.

In terms of clinical applications, Penicillin DF is commonly prescribed for respiratory tract infections, skin and soft tissue infections, and dental abscesses. Its safety profile is favorable, with minor side effects such as gastrointestinal disturbances being the most frequently reported. However, hypersensitivity reactions, including anaphylaxis, remain a critical concern, necessitating careful patient screening before administration.

Recent research has focused on optimizing the delivery of Penicillin DF to enhance its therapeutic efficacy. Innovations in drug delivery systems, such as liposomal formulations and controlled-release technologies, aim to improve bioavailability and reduce dosing frequency. These advancements are particularly relevant in light of the growing challenge of antibiotic resistance. Studies have demonstrated that combining Penicillin DF with beta-lactamase inhibitors can restore its effectiveness against resistant bacterial strains.

The global market for antibiotics continues to evolve, driven by increasing healthcare demands and regulatory pressures to combat antimicrobial resistance. As a result, Penicillin DF remains a critical component of antimicrobial therapy. Its role in both community and hospital settings underscores its importance in maintaining public health.